N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide

• Molecular Formula: C23H34N2O3
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N-tert-butyl-2-[4-[[(3-hydroxy-1-adamantyl)amino]methyl]phenoxy]acetamide
• InChI: InChI=1S/C23H34N2O3/c1-21(2,3)25-20(26)14-28-19-6-4-16(5-7-19)13-24-22-9-17-8-18(10-22)12-23(27,11-17)15-22/h4-7,17-18,24,27H,8-15H2,1-3H3,(H,25,26)
• InChI Key: STASOTSUDMKHKB-UHFFFAOYSA-N
• SMILES: CC(C)(C)NC(=O)COC1=CC=C(C=C1)CNC23CC4CC(C2)CC(C4)(C3)O

Description

N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide, also known as TAK-242, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2003 by scientists at Takeda Pharmaceutical Company Limited, and since then, it has been the subject of numerous scientific investigations.

Mechanism of Action

N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide acts as a selective inhibitor of TLR4 signaling, binding to a specific site on the receptor and preventing its activation. TLR4 is a key component of the innate immune system, and its activation triggers a cascade of signaling events that lead to the production of pro-inflammatory cytokines and chemokines. By inhibiting TLR4 signaling, N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide can reduce the production of these inflammatory mediators and prevent the harmful effects of excessive inflammation.
Biochemical and Physiological Effects:
N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide has been shown to have a variety of biochemical and physiological effects in preclinical studies. In addition to its anti-inflammatory effects, N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has also been shown to improve survival in animal models of sepsis and reduce the severity of inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide is its specificity for TLR4 signaling, which allows for targeted inhibition of this pathway without affecting other aspects of the immune response. This compound is also relatively easy to synthesize and has good stability in vitro and in vivo. However, one limitation of N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide is its poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide. One area of interest is the development of new formulations or delivery methods to improve the solubility and bioavailability of this compound. Another area of interest is the investigation of N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide in combination with other therapies, such as chemotherapy or immunotherapy, to enhance their efficacy. Finally, further studies are needed to fully understand the mechanisms of action of N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide and its potential applications in a variety of diseases.

Synthesis Methods

The synthesis of N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide involves several steps, starting from commercially available starting materials. The first step involves the reaction of tert-butylamine with 4-chloro-2-fluoroacetophenone to form N-(tert-butyl)-4-chloro-2-fluoroacetanilide. This intermediate is then reacted with 3-hydroxyadamantylmethylamine to give N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide, which is the final product.

Scientific Research Applications

N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide has been extensively studied for its potential therapeutic applications in a variety of diseases, including sepsis, cancer, and inflammatory disorders. In particular, N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide has been shown to inhibit the Toll-like receptor 4 (TLR4) signaling pathway, which plays a crucial role in the immune response to infection and inflammation. By inhibiting TLR4 signaling, N-(tert-butyl)-2-(4-{[(3-hydroxy-1-adamantyl)amino]methyl}phenoxy)acetamide has the potential to reduce the inflammatory response and improve outcomes in a variety of diseases.